Cas no 866782-00-5 (2-(4-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine)

• Product Name: 2-(4-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine
• CAS No: 866782-00-5
• MF: C₁₂H₁₇ClN₂O
• MW: 240.729182004929
• MDL: MFCD08437446
• CID: 718901
• PubChem ID: 16461923
• Update Time: 2025-06-08

2-(4-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-Morpholineethanamine,b-(4-chlorophenyl)-
• 2-(4-chlorophenyl)-2-morpholin-4-ylethanamine
• 2-(4-Chloro-phenyl)-2-morpholin-4-yl-ethylamine
• 2-(4-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine
• 2-(4-Chloro-phenyl)-2-morpholin-4-yl-ethylamine, AldrichCPR
• 2-(4-Chlorophenyl)-2-(morpholin-4-yl)Ethylamine
• EN300-58978
• AKOS016040397
• E83375
• SCHEMBL8276868
• MFCD08437446
• DTXSID90586106
• Z240127966
• 2-(4-chlorophenyl)-2-morpholinoethanamine
• AKOS000149631
• CS-0252099
• OIWUWMGJYGAUJR-UHFFFAOYSA-N
• 2-(4-Chlorophenyl)-2-morpholinoethylamine
• 866782-00-5
• 2-(4-chlorophenyl)-2-(morpholin-4-yl)ethanamine

• MDL： MFCD08437446
• Inchi： 1S/C12H17ClN2O/c13-11-3-1-10(2-4-11)12(9-14)15-5-7-16-8-6-15/h1-4,12H,5-9,14H2
• InChI Key： OIWUWMGJYGAUJR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CN)N1CCOCC1

Computed Properties

• Exact Mass: 240.1029409g/mol
• Monoisotopic Mass: 240.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 348.1±37.0 °C at 760 mmHg
• Flash Point: 164.3±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(4-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(4-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine

Chemical Profile of 2-(4-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine (CAS No. 866782-00-5)

2-(4-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine, identified by the CAS number 866782-00-5, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a dichlorophenyl and morpholine moiety, has garnered attention due to its structural features and potential biological activities. The presence of both electron-withdrawing and electron-donating groups in its framework suggests a versatile reactivity, making it a subject of interest for medicinal chemists exploring novel therapeutic agents.

The structural composition of 2-(4-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine is characterized by a benzene ring substituted with a chlorine atom at the para position, linked to an ethylamine backbone further functionalized with a morpholine ring. This configuration imparts unique electronic properties, which can influence its interaction with biological targets. The chlorophenyl group is known to exhibit moderate lipophilicity, facilitating cell membrane penetration, while the morpholine ring enhances solubility and metabolic stability, crucial factors in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both chlorophenyl and morpholine moieties. These structural elements have been observed to contribute to the binding affinity and selectivity of molecules targeting various biological pathways. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in inflammatory responses and cancer progression. The dichlorophenyl group, in particular, has been associated with enhanced binding interactions due to its ability to engage in hydrophobic interactions and π-stacking with aromatic residues in protein targets.

Recent studies have highlighted the role of 2-(4-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine as a key intermediate in synthesizing novel scaffolds for drug discovery. Researchers have leveraged its structural flexibility to develop analogs with improved pharmacokinetic profiles. The morpholine ring, being a common pharmacophore in approved drugs, offers advantages such as reduced toxicity and enhanced bioavailability. By integrating this moiety with other functional groups, chemists aim to create molecules that can modulate specific biological processes more effectively.

The synthesis of 2-(4-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine involves multi-step organic transformations, typically starting from commercially available precursors like 4-chlorobenzaldehyde and morpholine derivatives. The reaction sequence often includes condensation reactions followed by nucleophilic substitution steps to introduce the ethylamine functionality. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve higher yields and purities, ensuring that the final product meets pharmaceutical-grade standards.

The chemical properties of 2-(4-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine make it a valuable building block for further derivatization. Its ability to undergo various chemical modifications allows for the exploration of diverse biological activities. For example, introducing additional substituents at the amine or morpholine positions can alter its pharmacological profile, enabling targeting of different disease pathways. This adaptability underscores its significance as a lead compound in medicinal chemistry.

From a computational chemistry perspective, 2-(4-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine has been subjected to molecular docking studies to predict its interaction with potential drug targets. These simulations have provided insights into how the compound binds to enzymes and receptors, offering a rational basis for designing more potent and selective derivatives. The results from these studies align well with experimental data obtained from enzyme inhibition assays, reinforcing the reliability of computational approaches in drug discovery.

The potential applications of 2-(4-chlorophenyl)-2-(morpholin-4-yl)ethan-1-amine extend beyond academic research into industrial drug development. Pharmaceutical companies are increasingly interested in exploring novel chemical entities that can address unmet medical needs. The compound's structural features make it a promising candidate for further optimization into lead compounds for small-molecule drugs targeting neurological disorders, infectious diseases, and metabolic conditions.

In conclusion,2-(4-chlorophenyl)-2-(morpholin-4-y}lethan-l-am ine (CAS No. 86678 2005) represents an exciting avenue for pharmaceutical innovation. Its unique structural attributes and demonstrated reactivity position it as a valuable asset in the quest for new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play an important role in advancing drug discovery efforts across multiple therapeutic areas.